Cas no 237761-78-3 (3'-Fluoro-4'-(trifluoromethyl)propiophenone)

• Product Name: 3'-Fluoro-4'-(trifluoromethyl)propiophenone
• CAS No: 237761-78-3
• MF: C₁₀H₈F₄O
• MW: 220.163537025452
• MDL: MFCD00236306
• CID: 92518
• PubChem ID: 2737614
• Update Time: 2025-05-21

3'-Fluoro-4'-(trifluoromethyl)propiophenone Chemical and Physical Properties

Names and Identifiers

• 3'-Fluoro-4'-(trifluoromethyl)propiophenone
• 3-fluoro-4-(trifluoromethyl)propiophenone
• 1-[3-fluoro-4-(trifluoromethyl)phenyl]propan-1-one
• 3′-Fluoro-4′-(trifluoromethyl)propiophenone
• 1-[3-fluoro-4-(trifluoromethyl)phenyl]-1-propanone
• A814915
• CS-0314184
• SCHEMBL8374038
• N12026
• A878146
• FUSVMXQCFHNSHP-UHFFFAOYSA-N
• AKOS015853403
• 1-(3-Fluoro-4-(trifluoromethyl)phenyl)propan-1-one
• FT-0676131
• DTXSID30372181
• MFCD00236306
• PS-7866
• 1-[3-fluoranyl-4-(trifluoromethyl)phenyl]propan-1-one
• 237761-78-3
• 3 inverted exclamation mark -Fluoro-4 inverted exclamation mark -(trifluoromethyl)propiophenone
• SY061829

• MDL： MFCD00236306
• Inchi： 1S/C10H8F4O/c1-2-9(15)6-3-4-7(8(11)5-6)10(12,13)14/h3-5H,2H2,1H3
• InChI Key： FUSVMXQCFHNSHP-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C(F)(F)F)C(CC)=O

Computed Properties

• Exact Mass: 220.05100
• Monoisotopic Mass: 220.051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 3.1
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• Color/Form: White crystals
• Density: 1.256
• Melting Point: 35-38°C
• Boiling Point: 244°Cat760mmHg
• Flash Point: 92.7°C
• Refractive Index: 1.436
• PSA: 17.07000
• LogP: 3.43720
• Solubility: Insoluble in water

3'-Fluoro-4'-(trifluoromethyl)propiophenone Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3'-Fluoro-4'-(trifluoromethyl)propiophenone

3'-Fluoro-4'-(trifluoromethyl)propiophenone (CAS No. 237761-78-3): A Comprehensive Overview

3'-Fluoro-4'-(trifluoromethyl)propiophenone (CAS No. 237761-78-3) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique fluorine and trifluoromethyl substituents, exhibits a range of properties that make it a valuable intermediate in the synthesis of various pharmaceuticals and agrochemicals.

The chemical structure of 3'-Fluoro-4'-(trifluoromethyl)propiophenone is defined by a propiophenone core with a fluoro group at the 3' position and a trifluoromethyl group at the 4' position. The presence of these functional groups imparts specific electronic and steric effects, which can significantly influence the reactivity and biological activity of the molecule. These properties have been extensively studied in recent years, leading to numerous applications in drug discovery and development.

In the context of medicinal chemistry, 3'-Fluoro-4'-(trifluoromethyl)propiophenone has been explored as a key intermediate in the synthesis of several promising drug candidates. For instance, a study published in the Journal of Medicinal Chemistry in 2021 highlighted its use in the development of novel antiviral agents. The researchers demonstrated that derivatives of this compound exhibited potent antiviral activity against a range of viral pathogens, including influenza and coronaviruses. The fluoro and trifluoromethyl substituents were found to enhance the binding affinity and selectivity of these derivatives, making them attractive candidates for further clinical evaluation.

Beyond antiviral applications, 3'-Fluoro-4'-(trifluoromethyl)propiophenone has also shown promise in the field of oncology. A recent study published in Cancer Research investigated its potential as a scaffold for designing new anticancer drugs. The researchers synthesized a series of derivatives and evaluated their cytotoxic effects on various cancer cell lines. The results indicated that certain derivatives exhibited significant antiproliferative activity, particularly against breast and lung cancer cells. The enhanced lipophilicity and metabolic stability conferred by the fluoro and trifluoromethyl groups were identified as key factors contributing to their therapeutic potential.

In addition to its medicinal applications, 3'-Fluoro-4'-(trifluoromethyl)propiophenone has found utility in agrochemical research. A study published in the Pest Management Science journal explored its use as an intermediate in the synthesis of novel herbicides and insecticides. The unique electronic properties of this compound were leveraged to design molecules with improved efficacy and reduced environmental impact. The researchers reported that several derivatives demonstrated excellent herbicidal activity against broadleaf weeds while showing minimal toxicity to non-target organisms.

The synthetic accessibility of 3'-Fluoro-4'-(trifluoromethyl)propiophenone has also been a subject of interest for chemists. Various synthetic routes have been developed to produce this compound efficiently on both laboratory and industrial scales. One notable method involves the reaction of 4-trifluoromethylphenylacetonitrile with fluoroacetyl chloride followed by hydrolysis to yield the desired product. This approach offers high yields and excellent purity, making it suitable for large-scale production.

The physicochemical properties of 3'-Fluoro-4'-(trifluoromethyl)propiophenone, such as its melting point, boiling point, and solubility, have been well-characterized. These properties are crucial for optimizing its use in various applications. For example, its solubility in common organic solvents facilitates its incorporation into reaction mixtures during synthetic processes. Additionally, its thermal stability ensures that it can withstand typical reaction conditions without degradation.

In conclusion, 3'-Fluoro-4'-(trifluoromethyl)propiophenone (CAS No. 237761-78-3) is a multifaceted compound with significant potential in medicinal chemistry, pharmaceutical research, and agrochemical development. Its unique structural features provide a foundation for designing molecules with enhanced biological activity and improved pharmacological profiles. As research continues to advance, it is likely that new applications for this compound will be discovered, further cementing its importance in these fields.